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Compound of Interest

Compound Name: Chloranocryl

Cat. No.: B1668703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the environmental persistence of Chloranocryl,
an obsolete anilide contact herbicide, and its alternatives. Due to the limited direct data on

Chloranocryl, this guide leverages data from structurally similar compounds, namely anilide

and organophosphorus herbicides, to provide an inferred environmental profile. This is then

compared with two common alternatives: glufosinate and pelargonic acid. The information

herein is intended to support informed decisions regarding the environmental impact of these

compounds.

Comparative Analysis of Environmental Persistence
The environmental persistence of a herbicide is a critical factor in assessing its overall

environmental risk. This is often quantified by its half-life (DT50) in key environmental

compartments such as soil and water. A longer half-life indicates greater persistence and a

higher potential for accumulation and off-target effects.
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Compound Type
Soil Half-life
(DT50)

Water Half-life
(DT50)

Bioaccumulati
on Potential

Chloranocryl

(inferred)

Anilide /

Organophosphat

e

1 - 90 days

(variable)

2 days - 1 year

(pH and

temperature

dependent)

Not expected to

significantly

bioaccumulate

Propanil (Anilide

Analog)
Anilide Herbicide 1 - 3 days[1] 2 - 5 days[2]

Not likely to

significantly

bioconcentrate in

aquatic

organisms[1]

Chlorpyrifos

(Organophospha

te Analog)

Organophosphat

e Insecticide

1 - 17 days

(surface), 33 - 56

days

(incorporated)[3]

Varies with pH

and

temperature[4]

Sticks tightly to

soil, low mobility

in water

Diuron (Anilide

Analog)

Phenylurea

Herbicide

30 - 365 days

(typical 90 days)

30 days (lab

experiment)

Low potential for

bioaccumulation

Glufosinate
Phosphinic Acid

Herbicide
7 - 60 days

Relatively short

due to microbial

degradation

Does not

bioaccumulate

Pelargonic Acid
Fatty Acid

Herbicide
< 5 days

Rapidly

degraded by

sunlight and

microbes

Low potential for

bioaccumulation

Glyphosate
Organophosphat

e Herbicide
7 - 60 days

Relatively short

(avg. 30 days)

Does not

bioaccumulate

Inferred Degradation Pathway of Chloranocryl
As a compound with both anilide and organophosphate characteristics, the degradation of

Chloranocryl in the environment is likely to proceed through hydrolysis of the amide and

phosphate ester bonds. This would be followed by further microbial degradation of the resulting

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

http://extoxnet.orst.edu/pips/propanil.htm
https://www.smagrichem.com/herbicide/propanil/
http://extoxnet.orst.edu/pips/propanil.htm
https://agris.fao.org/search/en/providers/122535/records/65df492b63b8185d9cac1775
https://pubmed.ncbi.nlm.nih.gov/7678349/
https://www.benchchem.com/product/b1668703?utm_src=pdf-body
https://www.benchchem.com/product/b1668703?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


aromatic and aliphatic fragments. The diagram below illustrates a plausible degradation

pathway.

Chloranocryl Amide Hydrolysis Organophosphate Intermediate + Dichloroaniline Phosphate Ester Hydrolysis Phosphate + Alcohol + Dichloroaniline Microbial Degradation CO2 + H2O + Cl- + P

Click to download full resolution via product page

Inferred degradation pathway of Chloranocryl.

Degradation Pathways of Alternatives
The degradation pathways of glufosinate and pelargonic acid are well-documented and

primarily driven by microbial activity.

Glufosinate Degradation:

Glufosinate

Microbial Acetylation

Microbial Degradation

N-acetyl-glufosinate (NAG)

3-methylphosphinico-propionic acid (MPP) Further Degradation CO2 + Phosphate

Pelargonic Acid Microbial Beta-Oxidation Acetyl-CoA TCA Cycle CO2 + H2O
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Select & Prepare Soil Samples

Apply Radiolabeled Test Substance

Incubate Aerobically
(Dark, Constant Temp)

Incubate Anaerobically
(Flooded, N2 Purge)

Collect Soil Samples at Intervals

Extract Parent Compound & Metabolites

Analyze by HPLC/GC

Calculate DT50 & Identify Products

Report Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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